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Compound of Interest

Compound Name: 4-Methylthiophen-3-amine

CAS No.: 23967-97-7

Cat. No.: B1275424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4-Methyl-3-thiophenamine (also

known as 3-Amino-4-methylthiophene), corresponding to CAS number 23967-97-7. This

compound is a substituted thiophene derivative, a class of heterocyclic compounds recognized

for their diverse applications in medicinal chemistry and materials science. Thiophene-

containing molecules are integral to a variety of pharmacologically active agents, attributed to

the thiophene ring's ability to act as a bioisostere of a benzene ring, influencing the molecule's

physicochemical properties and biological activity.[1] This guide will cover the chemical and

physical properties, potential suppliers, and detailed experimental protocols for the synthesis of

4-Methyl-3-thiophenamine, serving as a valuable resource for professionals in research and

drug development.

Chemical and Physical Properties
4-Methyl-3-thiophenamine is a stable compound under recommended storage conditions. A

summary of its key quantitative properties is presented in Table 1.
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Table 1: Physicochemical Properties of 4-Methyl-3-thiophenamine

Property Value Source

Molecular Formula C₅H₇NS Alfa Chemistry

Molecular Weight 113.18 g/mol Alfa Chemistry

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Methyl-3-

thiophenamine. While a comprehensive public database of its spectra is not readily available,

typical spectroscopic characteristics can be inferred from related thiophene structures.

Table 2: Predicted Spectroscopic Data for 4-Methyl-3-thiophenamine
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Technique Expected Peaks/Signals

¹H NMR

Signals corresponding to the aromatic proton on

the thiophene ring, the amine protons, and the

methyl protons.

¹³C NMR

Resonances for the four carbon atoms of the

thiophene ring and the carbon of the methyl

group.

IR Spectroscopy

Characteristic absorption bands for N-H

stretching of the amine group, C-H stretching of

the aromatic ring and methyl group, and C=C

and C-S stretching of the thiophene ring.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Biological Activity and Potential Applications
Thiophene derivatives are known to exhibit a wide range of biological activities, including

antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[2][3][4][5] The

sulfur atom in the thiophene ring can participate in hydrogen bonding and other non-covalent

interactions with biological targets like proteins and enzymes, which is a key factor in their

pharmacological activity.[1]

While specific biological activities for 4-Methyl-3-thiophenamine are not extensively

documented in publicly available literature, its structural similarity to other biologically active

thiophenes suggests its potential as a scaffold in drug discovery. It can serve as a valuable

starting material or intermediate for the synthesis of more complex molecules with potential

therapeutic applications. For instance, the general mechanism of action for some thiophene-

based anti-inflammatory agents involves the inhibition of cyclooxygenase (COX) and

lipoxygenase (LOX) enzymes.[1]

Suppliers
4-Methyl-3-thiophenamine is available from various chemical suppliers. Researchers should

inquire directly with the suppliers for purity, availability, and pricing.
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Table 3: Potential Suppliers of 4-Methyl-3-thiophenamine

Supplier Location Contact Information

Alfa Chemistry USA Inquire via website

Leap Chem Co., Ltd. China Inquire via website

Experimental Protocols
Synthesis of 4-Methyl-3-thiophenamine
A common method for the synthesis of substituted aminothiophenes is the Gewald

aminothiophene synthesis.[3] This reaction involves the condensation of a ketone or aldehyde

with an activated nitrile in the presence of elemental sulfur and a base.

A detailed experimental protocol for a related compound, methyl 3-amino-4-methylthiophene-2-

carboxylate, provides insight into the synthesis of aminothiophenes.[6][7]

Synthesis of a 3-Aminothiophene Derivative

This protocol describes the synthesis of methyl 3-amino-4-methylthiophene-2-carboxylate, a

closely related compound.

Reactants: 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene, hydroxylamine

hydrochloride, acetonitrile, ether, and ammonia.[6]

Procedure:

Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene in acetonitrile and bring

the solution to a boil.[6]

Add hydroxylamine hydrochloride to the boiling solution and reflux the mixture for 5 hours.

[6]

Cool the reaction mixture in an ice bath and add dry ether, resulting in the formation of a

sticky precipitate.[6]
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Filter the precipitate with the aid of kieselguhr.[6]

Slurry the kieselguhr with water and filter.[6]

Basify the filtrate with ammonia and extract with ether.[6]

Dry the combined ether extracts over sodium sulphate, filter, and evaporate to yield the

final product.[6]

The following diagram illustrates a general workflow for a chemical synthesis, purification, and

analysis process.
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General Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis, work-up, purification, and analysis of a

chemical compound.

Safety Information
Detailed safety information for 4-Methyl-3-thiophenamine is not readily available. As with any

chemical, it should be handled with care in a well-ventilated laboratory, and appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn. For specific handling and safety precautions, it is essential to consult the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
4-Methyl-3-thiophenamine (CAS 23967-97-7) is a valuable heterocyclic compound with

potential applications in medicinal chemistry and drug discovery. This technical guide has

provided a summary of its known properties, potential suppliers, and a representative synthesis

protocol. While specific biological data for this compound is limited, the broader class of

thiophene derivatives demonstrates significant pharmacological potential, making 4-Methyl-3-

thiophenamine a compound of interest for further research and development. Researchers are

encouraged to consult the cited literature and supplier documentation for more detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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